(1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol

• IUPAC Name: [1-[2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C19H26N4O/c1-15-12-18(22-19(21-15)17-7-3-2-4-8-17)20-9-11-23-10-5-6-16(13-23)14-24/h2-4,7-8,12,16,24H,5-6,9-11,13-14H2,1H3,(H,20,21,22)
• InChI Key: RKGMXFOPHZMKFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=CC=CC=C2)NCCN3CCCC(C3)CO
• Molecular Formula: C19H26N4O
• Molecular Weight: 326.4 g/mol

Description

(1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol, also known as MPPM, is a compound that has gained significant attention in scientific research. It is a piperidine-based compound that is used in the study of various biological processes. MPPM is synthesized using a multi-step process that involves the use of various reagents.

Mechanism of Action

(1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol acts as an antagonist of the G protein-coupled receptor 3 (GPR3). This receptor is involved in various biological processes, including inflammation, insulin secretion, and neuroprotection. (1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol has also been shown to inhibit the activity of the monoamine transporter, which is involved in the uptake of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects
(1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol has been shown to have various biochemical and physiological effects. It has been shown to reduce the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. (1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol has also been shown to reduce inflammation and oxidative stress in various cell lines.

Advantages and Limitations for Lab Experiments

(1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol has several advantages for lab experiments, including its ability to interact with various biological processes and its specificity for GPR3. However, it also has some limitations, including its potential toxicity and the need for careful handling due to its reactivity.

Future Directions

There are several future directions for the study of (1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol. One potential direction is the study of its effects on various disease states, including neurodegenerative diseases and cancer. Another potential direction is the development of new compounds based on the structure of (1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol that may have improved efficacy and reduced toxicity.
Conclusion
In conclusion, (1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol is a compound that has gained significant attention in scientific research due to its ability to interact with various biological processes. Its synthesis method involves a multi-step process that utilizes various reagents. (1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol has been extensively used in the study of GPCRs, neurotransmitter release and uptake, and ion channels and transporters. It acts as an antagonist of GPR3 and inhibits the activity of the monoamine transporter. (1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol has various biochemical and physiological effects, including reducing the release of neurotransmitters and reducing inflammation and oxidative stress. While it has several advantages for lab experiments, it also has some limitations, including potential toxicity and the need for careful handling. There are several future directions for the study of (1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol, including its effects on various disease states and the development of new compounds based on its structure.

Scientific Research Applications

(1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol has been extensively used in scientific research due to its ability to interact with various biological processes. It has been used in the study of G protein-coupled receptors (GPCRs) and their signaling pathways. (1-{2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethyl}piperidin-3-yl)methanol has also been used in the study of neurotransmitter release and uptake, as well as in the study of ion channels and transporters.